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Compound of Interest

Compound Name: Lanthanum(III)iodide

Cat. No.: B8795739 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on managing the thermal decomposition of

Lanthanum(III) iodide (LaI₃) during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is the melting point of Lanthanum(III) iodide?

A1: The melting point of Lanthanum(III) iodide is 772 °C.[1][2]

Q2: At what temperature does Lanthanum(III) iodide thermally decompose?

A2: In an air atmosphere, Lanthanum(III) iodide decomposes to cubic lanthanum oxide (La₂O₃)

at 700 °C.[3] The onset of decomposition may occur at lower temperatures, and the exact

temperature can be influenced by factors such as heating rate and atmospheric purity.

Q3: What are the decomposition products of Lanthanum(III) iodide?

A3: The decomposition products of Lanthanum(III) iodide are dependent on the experimental

atmosphere:

In an air atmosphere: The primary decomposition product is cubic lanthanum oxide (La₂O₃).

[3]
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In an inert atmosphere (e.g., argon): At temperatures above its melting point, LaI₃ is known

to sublime, forming gaseous monomers (LaI₃), dimers (La₂I₆), and trimers (La₃I₉).[4] In the

presence of lanthanum metal at 952 °C (1225 K) under argon, it can form lanthanum diiodide

(LaI₂).[1] The direct decomposition products in a pure, inert atmosphere without reactive

metals have not been definitively reported in the available literature. Hazardous

decomposition can also produce hydrogen iodide.

Q4: How can I prevent or minimize the thermal decomposition of Lanthanum(III) iodide during

my experiments?

A4: To minimize thermal decomposition, consider the following:

Atmosphere Control: Whenever possible, conduct high-temperature experiments in a high-

purity inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[1]

Temperature Control: Maintain the experimental temperature below the decomposition point

of 700 °C if the presence of lanthanum oxide is undesirable.[3]

Crucible Selection: Use an appropriate crucible material that does not react with

Lanthanum(III) iodide at high temperatures. Tantalum is a suitable choice for inert

atmosphere applications.[1]

Q5: Is Lanthanum(III) iodide sensitive to moisture?

A5: Yes, Lanthanum(III) iodide is highly hygroscopic and will readily absorb moisture from the

atmosphere. This can lead to the formation of hydrates and may affect its thermal

decomposition behavior. It is crucial to handle and store the compound under anhydrous

conditions, for example, in a glovebox or desiccator.
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Issue Possible Cause Recommended Solution

Discoloration of LaI₃ sample

upon heating (e.g., turning

white/powdery)

Oxidation of LaI₃ to La₂O₃ in

the presence of air/oxygen.

Ensure a pure inert

atmosphere (argon or

nitrogen) is maintained

throughout the heating

process. Check for leaks in

your experimental setup.

Unexpected weight loss in

Thermogravimetric Analysis

(TGA)

Sublimation of LaI₃ at higher

temperatures.

Use a TGA instrument with a

coupled mass spectrometer to

identify the gaseous species.

Consider that weight loss may

be due to sublimation and not

just decomposition.

Reaction with the crucible

material

Incompatible crucible material

at high temperatures.

For high-temperature

applications, especially in inert

atmospheres, consider using a

tantalum crucible.[1] Avoid

reactive ceramic crucibles

unless their compatibility has

been verified.

Inconsistent melting point or

decomposition temperature

Impurities in the LaI₃ sample,

possibly due to moisture

absorption.

Ensure the LaI₃ is anhydrous

before the experiment. Handle

the material in a controlled, dry

environment.

Quantitative Data Summary
Property Value Notes

Melting Point 772 °C [1][2]

Decomposition Temperature

(in air)
700 °C Product is cubic La₂O₃.[3]

Molecular Weight 519.62 g/mol

Density 5.63 g/cm³

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Lanthanum(III)_iodide
https://en.wikipedia.org/wiki/Lanthanum(III)_iodide
https://www.sigmaaldrich.com/JP/ja/product/aldrich/413674
https://www.researchgate.net/publication/244372357_Preparation_of_the_cubic-type_La_2O_3_phase_by_thermal_decomposition_of_LaI_3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8795739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: Determination of Thermal Decomposition Temperature using Thermogravimetric

Analysis (TGA)

Sample Preparation: Handle anhydrous Lanthanum(III) iodide in an inert atmosphere

glovebox to prevent moisture absorption.

Instrument Setup:

Use a TGA instrument calibrated for temperature and mass.

Select a crucible material that is inert to LaI₃ at high temperatures (e.g., tantalum).

Experimental Parameters:

Sample Mass: 5-10 mg of anhydrous LaI₃.

Atmosphere: High-purity argon or air, with a constant flow rate (e.g., 50 mL/min).

Temperature Program: Heat the sample from room temperature to 1000 °C at a controlled

rate (e.g., 10 °C/min).

Data Analysis: Analyze the resulting TGA curve to identify the onset temperature of mass

loss, which corresponds to the initiation of decomposition or sublimation. The final mass can

be used to determine the composition of the residue.
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Thermal Decomposition Pathways of LaI₃

Lanthanum(III) Iodide (LaI₃)

Heating in Air (≥700°C) Heating in Inert Atmosphere Reaction with La metal
(952°C, Argon)

Cubic Lanthanum Oxide (La₂O₃)

Oxidation

Sublimation
(LaI₃(g), La₂I₆(g), La₃I₉(g)) Lanthanum Diiodide (LaI₂)

Click to download full resolution via product page

Caption: Decomposition of LaI₃ under different atmospheric conditions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8795739?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8795739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for LaI₃ Thermal Analysis
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Caption: Workflow for studying the thermal decomposition of LaI₃.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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